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Compound of Interest

Compound Name: 3,4,5-Tribromophenol

Cat. No.: B3086760

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3,4,5-Tribromophenol. Adherence to these guidelines is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

3,4,5-Tribromophenol is a hazardous substance that requires careful handling. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2) Causes skin irritation.[1]
Serious Eye Damage/Eye Irritation Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure ] o
May cause respiratory irritation.[1]
(Category 3)

Signal Word: Danger[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Category

Specifications

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber)

must be worn.[1]

Eye/Face Protection

Safety goggles or a face shield are required.

Skin and Body Protection

A laboratory coat is mandatory. For tasks with a
higher risk of splashes, a chemically resistant

apron should be worn over the lab coat.

Respiratory Protection

If there is a risk of inhaling dust, a
NIOSH/MSHA approved air-supplied respirator
or a full-face respirator with multi-purpose
combination (US) or type ABEK (EN14387)
respirator cartridges is advised.[1] All work with
the solid compound should be conducted in a

chemical fume hood.

Safe Handling and Operational Plan

A systematic approach to handling 3,4,5-Tribromophenol is essential to minimize risk.

Engineering Controls

o Chemical Fume Hood: All weighing and handling of solid 3,4,5-Tribromophenol, as well as

the preparation of its solutions, must be performed in a certified chemical fume hood to

prevent the inhalation of dust or vapors.

o Safety Shower and Eyewash Station: An operational and easily accessible safety shower

and eyewash station must be in the immediate vicinity of the handling area.[1]

Step-by-Step Handling Procedure

e Preparation:
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o Designate a specific area within a chemical fume hood for handling 3,4,5-
Tribromophenol.

o Ensure all necessary PPE is clean, in good condition, and readily available.

o Have a chemical spill kit readily accessible.

» Weighing and Solution Preparation:
o When weighing the solid, use a disposable weigh boat to avoid contamination of balances.

o To prepare solutions, slowly add the solid 3,4,5-Tribromophenol to the solvent to prevent
splashing.

o Experimental Use:
o Keep all containers with 3,4,5-Tribromophenol tightly sealed when not in use.
o Avoid direct contact with skin, eyes, and clothing.

o Should any material come into contact with the skin, wash thoroughly with soap and water.

[1]
e Post-Handling:
o Decontaminate all non-disposable equipment (e.g., glassware, spatulas) after use.

o Wipe down the work area within the fume hood with an appropriate solvent, followed by
soap and water.

o Dispose of all contaminated disposable materials as hazardous waste.

o Remove PPE in the correct order to avoid cross-contamination and dispose of it
appropriately.

o Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Situation Procedure

Immediately wash the affected area with plenty
Skin Contact of soap and water.[1] Seek medical attention if

irritation develops or persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact ) )

present and easy to do.[1] Seek immediate

medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.

In a fume hood, carefully absorb the spill with an
inert material (e.g., vermiculite, sand). Place the
) absorbed material into a sealed, labeled
Small Spill ) ]
container for hazardous waste disposal. Clean
the spill area with a suitable solvent, followed by

soap and water.

Evacuate the area immediately. Alert others and
contact your institution's Environmental Health
] and Safety (EHS) department or emergency
Large Spill
response team. Do not attempt to clean up a
large spill without proper training and

equipment.

Disposal Plan

Proper disposal of 3,4,5-Tribromophenol and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:
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o Unused or waste 3,4,5-Tribromophenol must be collected in a clearly labeled, sealed,
and compatible container.

o Contaminated disposable items (e.g., gloves, weigh boats, paper towels) should be
collected in a separate, labeled, sealed container.

e Liquid Waste:

o Solutions containing 3,4,5-Tribromophenol should be collected in a labeled, sealed, and
compatible waste container.

o Halogenated waste streams should be segregated from non-halogenated waste.
o General Disposal Guidelines:

o All waste containing 3,4,5-Tribromophenol is considered hazardous waste.

o Do not dispose of this chemical down the drain or in regular trash.

o All hazardous waste must be disposed of through a licensed hazardous waste disposal
company, in accordance with local, state, and federal regulations.

Workflow Diagrams

The following diagrams illustrate the key operational and emergency workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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